Cas no 20281-00-9 (Cesium oxide)

• Product Name: Cesium oxide
• CAS No: 20281-00-9
• MF: Cs₂O
• MW: 281.810
• CID: 88164
• Update Time: 2019-02-28

Cesium oxide Chemical and Physical Properties

Names and Identifiers

• CESIUM OXIDE
• DICESIUM MONOXIDE
• dicesium oxide
• Einecs 243-679-0
• Oxydicesium
• Cesium oxide

• Inchi： InChI=1S/2Cs.O/q2*+1;-2
• InChI Key： KOPBYBDAPCDYFK-UHFFFAOYSA-N
• SMILES： [Cs+].[Cs+].[O-2]

Computed Properties

• Exact Mass: 281.80600
• Monoisotopic Mass: 282.813634
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1

Experimental Properties

• Density: 4.650
• Melting Point: 490°C
• Boiling Point: 100°Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: -0.11880

Cesium oxide Security Information

• Hazardous Material transportation number：3180
• HazardClass：4.1
• PackingGroup：II

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides